N-allyl-2-(3-hydroxybenzoyl)hydrazinecarbothioamide

Specification

• CAS No.: 26036-14-6
• Molecular Formula: C11H13N3O2S
• Molecular Weight: 251.31 g/mol
• IUPAC Name: 1-[(3-hydroxybenzoyl)amino]-3-prop-2-enylthiourea
• Standard InChI: InChI=1S/C11H13N3O2S/c1-2-6-12-11(17)14-13-10(16)8-4-3-5-9(15)7-8/h2-5,7,15H,1,6H2,(H,13,16)(H2,12,14,17)
• Standard InChI Key: KDHNQIHXNNSFLQ-UHFFFAOYSA-N
• SMILES: C=CCNC(=S)NNC(=O)C1=CC(=CC=C1)O
• Canonical SMILES: C=CCNC(=S)NNC(=O)C1=CC(=CC=C1)O

Introduction

N-Allyl-2-(3-hydroxybenzoyl)hydrazinecarbothioamide is a compound that belongs to the class of hydrazinecarbothioamides, which are known for their diverse biological activities and chemical properties. Despite the lack of specific information on this compound in the provided search results, we can infer its characteristics based on similar compounds within the same class.

Synthesis and Preparation

The synthesis of N-Allyl-2-(3-hydroxybenzoyl)hydrazinecarbothioamide would typically involve the reaction of 3-hydroxybenzoic acid with an allyl hydrazinecarbothioamide precursor. This process might involve condensation reactions under acidic conditions.

Biological Activities

Hydrazinecarbothioamides are known for their antimicrobial and antitumor activities. The presence of a hydroxyl group on the benzoyl ring could enhance these properties by increasing solubility and facilitating interactions with biological targets.

Research Findings

While specific research findings on N-Allyl-2-(3-hydroxybenzoyl)hydrazinecarbothioamide are not available, studies on similar compounds suggest potential applications in medicinal chemistry. For example, N-Allyl-2-(2-hydroxybenzoyl)hydrazinecarbothioamide and other related compounds have been explored for their biological activities.